![molecular formula C16H11NO5 B3026130 4-Methyl-7-(2-nitrophenoxy)chromen-2-one CAS No. 1286479-53-5](/img/structure/B3026130.png)
4-Methyl-7-(2-nitrophenoxy)chromen-2-one
Overview
Description
4-Methyl-7-(2-nitrophenoxy)chromen-2-one, also known as 4-Methyl-7-nitrochromen-2-one, is a synthetic compound that has been used in a variety of scientific research applications. It is a chromenone derivative, a type of heterocyclic compound that contains a chromene ring and a nitro group. This compound has been studied for its potential uses in medicinal chemistry and pharmacology, as well as for its biochemical and physiological effects.
Scientific Research Applications
- Application : Researchers use 4-MeNC as a fluorescent probe in biological studies. It can label specific cellular components, track intracellular processes, and visualize cellular structures under fluorescence microscopy. Its excitation/emission maxima are 323/445 nm .
- Application : Biophysicists utilize 7-amino-4-MeNC to study protein–ligand interactions, protein folding, and conformational changes. Its fluorescence allows real-time monitoring of molecular events in living cells .
- Application : 4-MeNC derivatives have been explored as chemosensors for detecting H₂S. Their fluorescence changes upon interaction with H₂S, enabling sensitive and selective detection .
- Application : 4-MeNC derivatives are used in cell-based assays to evaluate the effects of compounds on cell health. Their fluorescence intensity correlates with cell viability .
- Application : Researchers investigate 4-MeNC derivatives as potential PDT agents. Upon light exposure, they generate reactive oxygen species, damaging cancer cells while sparing healthy tissue .
Fluorescent Probes and Imaging Agents
Biophysical Research
Hydrogen Sulfide Detection
Cell Viability Assays
Photodynamic Therapy (PDT)
Materials Science
Mechanism of Action
Target of Action
The primary target of 4-Methyl-7-(2-nitrophenoxy)chromen-2-one It is identified as afluorescent coumarin derivative , which suggests that it may interact with biological targets that have an affinity for coumarin compounds.
Mode of Action
As a fluorescent coumarin derivative, it likely interacts with its targets by binding to them and emitting fluorescence . This property is often used in biological research to track the distribution and interaction of the compound within a biological system.
Result of Action
As a fluorescent compound, it is likely used as a probe in biophysical research to study the behavior of biological molecules .
properties
IUPAC Name |
4-methyl-7-(2-nitrophenoxy)chromen-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO5/c1-10-8-16(18)22-15-9-11(6-7-12(10)15)21-14-5-3-2-4-13(14)17(19)20/h2-9H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGKBDRPQYHMALW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-7-(2-nitrophenoxy)chromen-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.